Cas no 57248-23-4 (Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-)
57248-23-4 structure
Product Name:Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-
CAS No:57248-23-4
MF:C13H11ClOS
MW:250.743841409683
CID:346014
PubChem ID:43161446
Update Time:2025-04-19
Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-
- (4-chlorophenyl)-(2,5-dimethylthiophen-3-yl)methanone
- (4-Chlorophenyl)(2,5-dimethylthiophen-3-yl)methanone
- 57248-23-4
- DTXSID10655626
- SCHEMBL11848681
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- Inchi： 1S/C13H11ClOS/c1-8-7-12(9(2)16-8)13(15)10-3-5-11(14)6-4-10/h3-7H,1-2H3
- InChI Key： IPECYFRXGJHDDI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C1C=C(C)SC=1C)=O
Computed Properties
- Exact Mass: 250.02203
- Monoisotopic Mass: 250.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3A^2
- XLogP3: 4.4
Experimental Properties
- PSA: 17.07
Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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